Cas no 158875-39-9 (3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester)
158875-39-9 structure
Product Name:3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester
CAS No:158875-39-9
MF:C13H12O2S
MW:232.298182487488
CID:1337607
PubChem ID:10399048
Update Time:2025-04-20
3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester
- SCHEMBL3609310
- 158875-39-9
- DB-157503
- Ethyl 2-phenylthiophene-3-carboxylate
-
- Inchi: 1S/C13H12O2S/c1-2-15-13(14)11-8-9-16-12(11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
- InChI Key: RQIRRXYBTYBPTJ-UHFFFAOYSA-N
- SMILES: S1C=CC(C(=O)OCC)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 232.05586
- Monoisotopic Mass: 232.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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